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Compound of Interest

Compound Name: Rhenium heptafluoride

Cat. No.: B092789 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical information

for laboratory personnel working with Rhenium heptafluoride (ReF₇). Adherence to these

protocols is mandatory to ensure the safety of all researchers, scientists, and drug

development professionals. Rhenium heptafluoride is a highly corrosive and reactive

substance that demands meticulous handling and disposal procedures.

Hazard Identification and Quantitative Data
Rhenium heptafluoride is a yellow crystalline solid at room temperature. It is a powerful

fluorinating agent and reacts violently with water, producing hydrofluoric acid (HF) and

perrhenic acid (HReO₄), both of which are highly corrosive.[1] Inhalation of ReF₇ vapors can be

fatal, and contact with skin or eyes will cause severe burns.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b092789?utm_src=pdf-interest
https://www.benchchem.com/product/b092789?utm_src=pdf-body
https://www.benchchem.com/product/b092789?utm_src=pdf-body
https://www.benchchem.com/product/b092789?utm_src=pdf-body
https://drs.illinois.edu/Page/SafetyLibrary/hydrofluoricacid
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Formula ReF₇ [1]

Molar Mass 319.20 g/mol [1]

Appearance Yellow crystalline solid [1]

Melting Point 48.3 °C (118.9 °F) [1]

Boiling Point 73.7 °C (164.5 °F) [1]

OSHA PEL (for Fluorides as F) 2.5 mg/m³ (8-hour TWA) [3]

ACGIH TLV (for Fluorides as

F)
2.5 mg/m³ (8-hour TWA) [4]

NIOSH REL (for Fluorine) 0.1 ppm (0.2 mg/m³) TWA [5]

IDLH (for Fluorine) 25 ppm [5]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against the hazards of Rhenium
heptafluoride. The following PPE is mandatory when handling this chemical:

Hand Protection: Double gloving is required.

Inner Glove: Nitrile examination gloves.

Outer Glove: Heavy-duty neoprene or butyl rubber gloves. These materials show good to

excellent resistance against hydrofluoric acid, a primary hydrolysis product of ReF₇.[2][6]

[7] Always inspect gloves for tears or degradation before and during use. Breakthrough

times for hydrofluoric acid (48%) on neoprene gloves (24 mil) are approximately 180

minutes.[1]

Eye and Face Protection: Chemical splash goggles and a full-face shield are mandatory.

Body Protection: A chemical-resistant apron, worn over a flame-resistant lab coat, is

required.
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Respiratory Protection: All work with Rhenium heptafluoride must be conducted in a

certified chemical fume hood. In the event of a spill or loss of containment, a full-face

respirator with a cartridge suitable for acid gases and fluorine compounds or a self-contained

breathing apparatus (SCBA) must be used.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the safe handling of Rhenium heptafluoride in a laboratory setting.

3.1. Preparation:

Ensure a certified and tested chemical fume hood is available and functioning correctly.

Verify that an emergency eyewash station and safety shower are accessible and

unobstructed.

Prepare a spill kit specifically for corrosive and fluoride-containing materials. This should

include calcium carbonate or calcium hydroxide for neutralization, and inert absorbent

materials like vermiculite or sand. Do not use silica-based absorbents, as they can react with

hydrofluoric acid to produce toxic silicon tetrafluoride gas.

Have a container of calcium gluconate gel readily available in case of skin contact with

hydrofluoric acid.[8][9]

Ensure all necessary equipment is made of compatible materials (e.g., stainless steel,

Monel, or Teflon). Avoid glass, as it can be etched by hydrofluoric acid.[8]

3.2. Handling:

Don all required PPE before entering the designated work area.

Conduct all manipulations of Rhenium hentafluoride within the chemical fume hood with the

sash at the lowest practical height.

Use forceps or other appropriate tools to handle the solid material.

If transferring the material, do so carefully to minimize the creation of dust.
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Keep the container of Rhenium heptafluoride tightly sealed when not in use.

Work with the smallest quantity of material necessary for the experiment.

3.3. Post-Handling:

Decontaminate all surfaces and equipment that may have come into contact with Rhenium
heptafluoride. A 10% solution of sodium bicarbonate or calcium hydroxide can be used for

initial decontamination, followed by a thorough rinse with water.

Carefully remove PPE, avoiding contact with any potentially contaminated surfaces. Dispose

of disposable items as hazardous waste.

Wash hands and forearms thoroughly with soap and water after removing gloves.

Disposal Plan: Step-by-Step Waste Management
Rhenium heptafluoride and its reaction byproducts must be disposed of as hazardous waste.

4.1. Waste Collection:

Collect all solid Rhenium heptafluoride waste and contaminated disposable materials (e.g.,

gloves, absorbent pads) in a dedicated, clearly labeled, and sealed polyethylene or Teflon

container.[8][9] Do not use glass containers.[8]

For liquid waste containing hydrolysis products (hydrofluoric acid and perrhenic acid), use a

designated, labeled polyethylene container.

4.2. Neutralization of Liquid Waste (to be performed by trained personnel in a fume hood):

Slowly add the acidic waste to a large volume of a stirred, cold solution of calcium hydroxide

or sodium bicarbonate to neutralize the hydrofluoric and perrhenic acids. The addition should

be done in small portions to control the exothermic reaction.

Monitor the pH of the solution. Continue adding the neutralizing agent until the pH is

between 6 and 8.

Allow the precipitate (calcium fluoride) to settle.
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The neutralized slurry can then be collected in a suitable container for hazardous waste

disposal.

4.3. Final Disposal:

Label all waste containers clearly with "Hazardous Waste," the full chemical name

("Rhenium Heptafluoride waste" or "Neutralized Rhenium Heptafluoride waste"), and the

associated hazards (Corrosive, Toxic).

Arrange for pickup and disposal by a certified hazardous waste management company in

accordance with local, state, and federal regulations.

Emergency Spill Response
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Immediate Actions
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Caption: Workflow for responding to a Rhenium heptafluoride spill.
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By adhering to these rigorous safety protocols, researchers can mitigate the risks associated

with Rhenium heptafluoride and maintain a safe laboratory environment. Continuous

vigilance and a proactive approach to safety are paramount when working with such hazardous

materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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